5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid

• Molecular Formula: C12H12N2O4S
• Molecular Weight: 280.30 g/mol
• IUPAC Name: 5-ethoxycarbonyl-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H12N2O4S/c1-4-18-12(17)7-5(2)8-9(11(15)16)14-19-10(8)13-6(7)3/h4H2,1-3H3,(H,15,16)
• InChI Key: NJHPOKBGVZNUHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2C(=C1C)C(=NS2)C(=O)O)C

Description

This compound belongs to the thiazolo[5,4-b]pyridine class of heterocyclic molecules, characterized by a fused thiazole and pyridine ring system. The ethoxycarbonyl group at position 5 and the carboxylic acid at position 3 introduce distinct electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science. Its structure is defined by:

• Core scaffold: [1,2]thiazolo[5,4-b]pyridine.
• Substituents:
  • Ethoxycarbonyl (R = COOEt) at position 3.
  • Methyl groups at positions 4 and 4.
  • Carboxylic acid (R = COOH) at position 2.

The compound’s molecular formula is C₁₂H₁₂N₂O₄S, with a molecular weight of 280.30 g/mol (estimated from analogous structures in and ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid typically involves the annulation of a pyridine ring to a thiazole core. One common method starts with thiazole or thiazolidine derivatives, followed by pyridine annulation . The reaction conditions often involve the use of ethanol and triethylamine as solvents and catalysts, respectively .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach would likely involve optimizing the synthetic route for large-scale production, ensuring high yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially enhancing bioactivity.

Common Reagents and Conditions

Common reagents used in these reactions include hydrazonoyl halides, arylidenemalononitrile, and various catalysts like triethylamine . Reaction conditions typically involve moderate temperatures and the use of solvents like ethanol .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reactions with arylidenemalononitrile can yield pyrano[2,3-d]thiazole derivatives .

Scientific Research Applications

Potential Applications

5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid and similar thiazole and pyridine derivatives exhibit significant biological activity, including antibacterial, antifungal, and anticancer properties. Further investigation is needed to fully understand its pharmacological profile.

Compound Name	Structure Features	Biological Activity
4-Methylthiazole	Thiazole ring with methyl substitution	Antimicrobial properties
2-Aminothiazole	Amino group at position 2	Antitumor activity
5-Methyl-4-thiazolylpyridine	Methyl group on the thiazole ring	Antibacterial effects
3-(Ethoxycarbonyl)-2-methylthiazole	Ethoxycarbonyl group on thiazole	Potential antifungal activity

The uniqueness of 5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid lies in its combination of ethoxycarbonyl and carboxylic acid functionalities with the fused thiazolo-pyridine structure, which may enhance its solubility and bioavailability compared to similar compounds.

Further Research

Research is ongoing to explore the interactions of 5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid with biological targets, using methods like:

• Spectroscopic techniques
• Molecular docking
• Cell-based assays

Mechanism of Action

The mechanism of action of 5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, it may interact with enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share the thiazolo[5,4-b]pyridine core but differ in substituents, leading to variations in physicochemical properties and bioactivity:

Substituent Variations at Position 5

Compound Name	Position 5 Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid	Ethoxycarbonyl (COOEt)	C₁₂H₁₂N₂O₄S	280.30	Enhanced lipophilicity due to ester group; potential intermediate for drug synthesis.
5-(Carboxymethyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid	Carboxymethyl (CH₂COOH)	C₁₁H₁₀N₂O₄S	266.27	Increased polarity; suitable for coordination chemistry.
4,6-Dimethyl-5-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid	Isopropyl (C₃H₇)	C₁₂H₁₄N₂O₂S	266.32	Higher hydrophobicity; potential antimicrobial activity.
6-Chloro-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid	Chlorine (Cl)	C₇H₃ClN₂O₂S	214.63	Electron-withdrawing group enhances reactivity in cross-coupling reactions.

Core Heterocycle Modifications

Compound Name	Core Structure	Key Differences	Biological Activity
[1,2]Oxazolo[5,4-b]pyridine-3-carboxylic acid	Oxazolo[5,4-b]pyridine	Oxygen replaces sulfur in the heterocycle	Reduced metabolic stability compared to thiazolo analogs; used in fluorescent probes.
Thiazolo[5,4-e][1,2,4]triazolo[1,5-c]pyrimidin-2-thiones	Thiazolo-triazolo-pyrimidine	Additional triazole ring fused to pyrimidine	Antimicrobial and antitumor activity (MIC: 2–8 µg/mL against S. aureus).
4,6-Dimethyl-2H,3H-[1,2]thiazolo[5,4-b]pyridin-3-one	Thiazolo[5,4-b]pyridinone	Ketone replaces carboxylic acid at position 3	Intermediate for agrochemicals; improved thermal stability.

Key Research Findings

Synthetic Challenges :

• Ethoxycarbonyl-substituted thiazolo[5,4-b]pyridines often require multi-step synthesis, with yields ranging from 40–80% (e.g., via iodine/NaHCO₃ oxidation).
• Chloro-substituted derivatives exhibit higher reactivity in Suzuki-Miyaura couplings due to electron-deficient cores.

Biological Activity Trends: Antimicrobial Activity: Thiazolo[5,4-b]pyridines with alkyl/aryl substituents (e.g., isopropyl) show moderate activity against Gram-positive bacteria. Antitumor Potential: Triazolo-thiazolo-pyrimidine hybrids demonstrate cytotoxicity (IC₅₀: 10–50 µM) against HeLa cells.

Physicochemical Properties: Lipophilicity (LogP): Ethoxycarbonyl derivatives (LogP ~2.5) are more membrane-permeable than carboxylic acid analogs (LogP ~1.8). Thermal Stability: Thiazolo[5,4-b]pyridinones decompose above 250°C, making them suitable for high-temperature applications.

Biological Activity

5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid is a heterocyclic compound that belongs to a class of thiazolo-pyridine derivatives. These compounds are recognized for their diverse pharmacological properties, including antibacterial, antifungal, and anticancer activities. This article explores the biological activity of this specific compound, highlighting its mechanisms of action, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The compound features a thiazole ring fused to a pyridine structure, with ethoxycarbonyl and carboxylic acid functional groups that contribute to its chemical reactivity. The structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{N}_2\text{O}_3\text{S}$$

This unique combination enhances its solubility and bioavailability compared to other similar compounds.

Biological Activity Overview

Research indicates that thiazole and pyridine derivatives often exhibit significant biological activities. The specific biological effects of 5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid warrant further investigation to fully elucidate its pharmacological profile.

Antibacterial Activity

Thiazole derivatives have been reported to possess notable antibacterial properties. For instance, studies have shown that compounds with similar structural features can inhibit the growth of various bacterial strains. The mechanism often involves interference with bacterial cell wall synthesis or protein function.

Antifungal Activity

The compound's potential antifungal activity is also significant. Thiazolo-pyridine derivatives have demonstrated efficacy against several fungal pathogens by disrupting cell membrane integrity or inhibiting key metabolic pathways.

Anticancer Activity

The anticancer properties of 5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid are particularly noteworthy. Preliminary studies suggest that it may induce apoptosis in cancer cells through various mechanisms, including the inhibition of tumor growth and metastasis.

Structure-Activity Relationship (SAR)

The SAR analysis of thiazole and pyridine derivatives reveals that specific substitutions on the thiazole ring significantly influence biological activity. For example:

Compound Name	Structure Features	Biological Activity
4-Methylthiazole	Thiazole ring with methyl substitution	Antimicrobial properties
2-Aminothiazole	Amino group at position 2	Antitumor activity
5-Methyl-4-thiazolylpyridine	Methyl group on the thiazole ring	Antibacterial effects
3-(Ethoxycarbonyl)-2-methylthiazole	Ethoxycarbonyl group on thiazole	Potential antifungal activity

The presence of ethoxycarbonyl and carboxylic acid functionalities in 5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid may enhance its interaction with biological targets compared to other derivatives.

Case Studies and Research Findings

Several studies have explored the biological activity of thiazolo-pyridine derivatives:

• Anticancer Studies : A study demonstrated that certain thiazolo-pyridine compounds exhibited cytotoxic effects against various cancer cell lines. The most active compounds showed IC50 values lower than those of standard chemotherapeutic agents like doxorubicin .
• Antibacterial Efficacy : Research indicated that thiazole derivatives could effectively inhibit the growth of resistant bacterial strains. For example, compounds structurally related to 5-(Ethoxycarbonyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid displayed significant antibacterial activity against Staphylococcus aureus and Escherichia coli .
• Molecular Dynamics Simulations : Molecular dynamics simulations have been employed to understand the interactions between these compounds and their biological targets at a molecular level. Such studies revealed critical binding interactions that are essential for their biological efficacy .